Cas no 97944-38-2 (Pyridine, 3-bromo-5-methyl-4-nitro-, 1-oxide)

• Product Name: Pyridine, 3-bromo-5-methyl-4-nitro-, 1-oxide
• CAS No: 97944-38-2
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• CID: 2820450
• Update Time: 2023-08-07

Pyridine, 3-bromo-5-methyl-4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methyl-4-nitro-1-oxidopyridin-1-ium
• 3-Bromo-5-methyl-4-nitropyridine 1-oxide
• Pyridine, 3-bromo-5-methyl-4-nitro-, 1-oxide
• 3-Bromo-5-methyl-4-nitro-1-oxo-1lambda~5~-pyridine

• Inchi： 1S/C6H5BrN2O3/c1-4-2-8(10)3-5(7)6(4)9(11)12/h2-3H,1H3
• InChI Key： YBGKYSWNNHYRPT-UHFFFAOYSA-N
• SMILES： BrC1=C[N+](=CC(C)=C1[N+](=O)[O-])[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 0.7
• Topological Polar Surface Area: 71.3